Cas no 22180-01-4 (4-(3-Methylphenoxy)butanoic Acid)

• Product Name: 4-(3-Methylphenoxy)butanoic Acid
• CAS No: 22180-01-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD02333392
• CID: 275344
• PubChem ID: 1622624
• Update Time: 2025-10-05

4-(3-Methylphenoxy)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(3-methylphenoxy)-
• 4-M-TOLYLOXY-BUTYRIC ACID
• MLS000054243
• EN300-04258
• CS-0219532
• SMR000062301
• HMS2302L18
• SCHEMBL826321
• 22180-01-4
• MFCD02333392
• 4-(3-methylphenoxy)butanoic acid
• HMS1408O18
• AKOS000200725
• Z56887649
• NS-01894
• IDI1_007841
• CHEMBL1503881
• Enamine_005254
• 4-(3-Methylphenoxy)butanoic Acid

• MDL： MFCD02333392
• Inchi： 1S/C11H14O3/c1-9-4-2-5-10(8-9)14-7-3-6-11(12)13/h2,4-5,8H,3,6-7H2,1H3,(H,12,13)
• InChI Key： DAEUMJMOLYOQFB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)CCCC(=O)O

Computed Properties

• Exact Mass: 193.08649
• Monoisotopic Mass: 193.086469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.4

Experimental Properties

• Boiling Point: 369.1°Cat760mmHg
• Flash Point: 145.2°C
• Refractive Index: 1.524
• PSA: 49.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3-Methylphenoxy)butanoic Acid

Comprehensive Analysis of 4-(3-Methylphenoxy)butanoic Acid (CAS No. 22180-01-4): Properties, Applications, and Industry Trends

4-(3-Methylphenoxy)butanoic Acid (CAS No. 22180-01-4) is a versatile organic compound with a growing presence in pharmaceutical, agrochemical, and specialty chemical industries. This carboxylic acid derivative, featuring a phenoxybutanoic acid backbone, has garnered attention for its unique structural properties and functional adaptability. Researchers and manufacturers increasingly seek high-purity 4-(3-Methylphenoxy)butanoic Acid for its role as a key intermediate in synthetic pathways.

The compound's molecular structure combines a 3-methylphenoxy group with a butanoic acid chain, creating distinct physicochemical characteristics. With a molecular weight of 194.23 g/mol and typical purity grades ranging from 97% to 99%, CAS 22180-01-4 demonstrates excellent solubility in common organic solvents like ethanol and acetone, while remaining sparingly soluble in water. These properties make it particularly valuable for organic synthesis applications where controlled reactivity is essential.

Recent advancements in green chemistry methodologies have sparked interest in optimizing the synthesis of 4-(3-Methylphenoxy)butanoic Acid. Industry leaders are exploring catalytic processes and solvent-free conditions to improve yield and reduce environmental impact. These developments align with growing market demand for sustainable chemical intermediates, as evidenced by increased search queries for "eco-friendly synthesis of phenoxy acids" and "green chemistry approaches to butanoic acid derivatives."

In pharmaceutical applications, 4-(3-Methylphenoxy)butanoic Acid serves as a precursor for various bioactive molecules. Its structural features allow for diverse modifications, making it valuable in drug discovery programs targeting metabolic disorders and inflammatory conditions. The compound's structure-activity relationship (SAR) potential has become a frequent topic in medicinal chemistry forums, with particular interest in its pharmacophore development capabilities.

The agrochemical sector utilizes 22180-01-4 in developing crop protection agents, where its phenoxy component contributes to herbicidal activity. Manufacturers are investigating its potential in next-generation plant growth regulators, responding to agricultural industry needs for more selective and biodegradable solutions. This aligns with trending searches for "novel phenoxy-based agrochemicals" and "sustainable herbicide intermediates."

Analytical characterization of 4-(3-Methylphenoxy)butanoic Acid typically involves HPLC analysis, GC-MS, and NMR spectroscopy. Quality control protocols emphasize monitoring isomeric purity and residual solvent content, reflecting industry standards for fine chemicals. Recent publications highlight improved analytical methods for detecting trace impurities, addressing growing quality concerns among end-users.

Market trends indicate rising demand for custom synthesis services involving CAS 22180-01-4, particularly from contract research organizations. The compound's scalable production potential and derivatization flexibility make it attractive for tailored chemical solutions. Industry reports note increased inquiries about "bulk quantities of 3-methylphenoxy butanoic acid" and "GMP-grade phenoxy acid derivatives."

Storage and handling recommendations for 4-(3-Methylphenoxy)butanoic Acid emphasize protection from moisture and oxidation. Standard practice involves inert atmosphere packaging and storage at controlled temperatures, ensuring long-term stability. These protocols have become particularly relevant with expanding global distribution networks and heightened quality expectations.

Emerging research explores the compound's potential in material science applications, particularly as a building block for specialty polymers. Its aromatic and aliphatic components offer interesting possibilities for functional material design, coinciding with increased academic interest in multifunctional organic building blocks. This interdisciplinary potential has generated notable search activity around "phenoxy acid monomers" and "butanoic acid-based materials."

Regulatory status of 4-(3-Methylphenoxy)butanoic Acid varies by region, with most jurisdictions classifying it as a standard industrial chemical. However, manufacturers should monitor evolving chemical regulations, particularly concerning REACH compliance and GLP standards for research applications. The absence of stringent controls has contributed to its growing adoption across multiple sectors.

Future prospects for 22180-01-4 appear promising, with projected growth in fine chemical markets and custom synthesis segments. Industry analysts anticipate expanded applications in electronic chemicals and advanced material formulations, driven by ongoing research into its physicochemical properties. This outlook aligns with broader trends favoring multipurpose chemical intermediates with well-characterized profiles.

For researchers considering 4-(3-Methylphenoxy)butanoic Acid for their projects, thorough literature review of recent patents and publications is recommended. The compound's synthetic versatility continues to inspire innovative applications, making it a subject of ongoing investigation in both academic and industrial settings. Proper safety assessment and process optimization remain essential considerations for all potential uses.